Cas no 634569-62-3 (7-fluoro-1-(2-fluorophenyl)-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 7-fluoro-1-(2-fluorophenyl)-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 634569-62-3
• MF: C₂₂H₁₂F₂N₂O₃
• MW: 390.339092254639
• CID: 5790335
• PubChem ID: 4708887
• Update Time: 2025-08-04

7-fluoro-1-(2-fluorophenyl)-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• AKOS016112869
• STK850183
• F3227-0077
• 7-fluoro-1-(2-fluorophenyl)-2-pyridin-2-yl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• 634569-62-3
• 7-fluoro-1-(2-fluorophenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• AKOS002802847
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 7-fluoro-1-(2-fluorophenyl)-1,2-dihydro-2-(2-pyridinyl)-
• 7-fluoro-1-(2-fluorophenyl)-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

• Inchi： 1S/C22H12F2N2O3/c23-12-8-9-16-14(11-12)20(27)18-19(13-5-1-2-6-15(13)24)26(22(28)21(18)29-16)17-7-3-4-10-25-17/h1-11,19H
• InChI Key： RVJRBCXSTVFAJG-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C2C(C3C=C(C=CC=3OC=2C(N1C1C=CC=CN=1)=O)F)=O

Computed Properties

• Exact Mass: 390.08159857g/mol
• Monoisotopic Mass: 390.08159857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 59.5Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 524.0±50.0 °C(Predicted)
• pka: 3.77±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 7-fluoro-1-(2-fluorophenyl)-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Recent Advances in the Study of 7-fluoro-1-(2-fluorophenyl)-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS: 634569-62-3)

The compound 7-fluoro-1-(2-fluorophenyl)-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS: 634569-62-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are implicated in various cancers and inflammatory diseases. The presence of the fluorophenyl and pyridinyl moieties in its structure enhances its binding affinity to target proteins, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its mechanism of action at the molecular level.

In vitro and in vivo studies have demonstrated that 7-fluoro-1-(2-fluorophenyl)-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione exhibits significant anti-proliferative effects against several cancer cell lines, including breast, lung, and colorectal cancers. The compound's ability to induce apoptosis and inhibit angiogenesis has been particularly noteworthy, suggesting its potential as a multi-targeted therapeutic agent.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary results indicate favorable bioavailability and a manageable toxicity profile, which are critical factors for its progression into clinical trials. However, further optimization of its chemical structure may be required to enhance its metabolic stability and reduce potential off-target effects.

The synthesis of 7-fluoro-1-(2-fluorophenyl)-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione has been refined to improve yield and purity. Recent advancements in catalytic methods and green chemistry approaches have enabled more efficient production, which is essential for scaling up preclinical studies. Researchers are also exploring the potential of this compound as a scaffold for the development of derivatives with enhanced activity and selectivity.

In conclusion, 7-fluoro-1-(2-fluorophenyl)-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione represents a promising lead compound in the search for novel therapeutics targeting kinase-related diseases. Its unique chemical structure, combined with its potent biological activity, positions it as a valuable candidate for further investigation. Future research should focus on elucidating its full therapeutic potential and addressing any challenges related to its clinical translation.